Cas no 139517-03-6 (Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]-)

• Product Name: Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]-
• CAS No: 139517-03-6
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 1273504
• PubChem ID: 12624853
• Update Time: 2025-04-20

Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2,2-trichloro-1-[2-[[(4-chlorophenyl)methylene]amino]ethoxy]-
• 17alpha-Hydroxypregn-4-ene-3,20-dione (5)
• 139517-03-6
• NS00010373
• SCHEMBL14523053
• AKOS021599143
• (17R)-17-Acetyl-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• AKOS002140807
• 1-acetyl-1-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• BDBM235655
• AC-20131

• Inchi： 1S/C21H30O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h12,16-18,24H,4-11H2,1-3H3/t16?,17?,18?,19?,20?,21-/m0/s1
• InChI Key： DBPWSSGDRRHUNT-KQMXEUTGSA-N
• SMILES： O[C@]1(C(C)=O)CCC2C3CCC4=CC(CCC4(C)C3CCC21C)=O

Computed Properties

• Exact Mass: 328.95463
• Monoisotopic Mass: 330.219
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• PSA: 41.82